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Compound of Interest

Compound Name: N-methylpiperidine-4-carboxamide

Cat. No.: B155130

Welcome to the technical support center for N-methylpiperidine-4-carboxamide. This guide is
designed for researchers, scientists, and drug development professionals to ensure the safe
handling and storage of this compound throughout your experiments. The following information
synthesizes safety data sheet (SDS) information, established laboratory safety protocols, and
practical insights to minimize risk and ensure experimental integrity.

Section 1: Understanding the Compound - A
Prerequisite for Safety

N-methylpiperidine-4-carboxamide is an organic compound featuring a piperidine ring
structure. It is typically a colorless to pale yellow liquid or solid, depending on purity and
temperature, and is soluble in polar solvents.[1] Its utility as a building block in pharmaceutical
and agrochemical development necessitates a thorough understanding of its properties to
ensure safe handling.

Key Chemical Information:

Property Value Source
CAS Number 1903-69-1 [1][2]

Molecular Formula C7H14N20 [1112][3]
Molecular Weight 142.20 g/mol [11121[3]
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Section 2: Hazard Identification and Risk Mitigation

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, N-methylpiperidine-4-carboxamide is classified as an irritant.[3] Understanding
these hazards is the first step in implementing effective safety protocols.

Primary Hazards:

o Skin Irritation: Causes skin irritation.[3]

o Eye Irritation: Causes serious eye irritation.[3]

o Respiratory Irritation: May cause respiratory irritation.[3]

The core principle of safe handling is to prevent contact. This is achieved through a
combination of engineering controls, personal protective equipment, and diligent laboratory
practices.

Experimental Workflow for Safe Handling

The following diagram outlines the essential steps for safely handling N-methylpiperidine-4-
carboxamide from receipt to disposal.

Handling Cleanup & Storage

Click to download full resolution via product page
Caption: Workflow for Safe Handling of N-methylpiperidine-4-carboxamide.

Section 3: Frequently Asked Questions (FAQS)

This section addresses common questions regarding the handling and storage of N-
methylpiperidine-4-carboxamide.
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Q1: What are the immediate first aid measures in case of accidental exposure?

» Skin Contact: Immediately remove any contaminated clothing.[2][4] Flush the affected skin
with plenty of soap and water for at least 15 minutes.[2][4][5] Seek medical attention if
irritation persists.[2]

o Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding
the eyelids open.[2][4][5] Remove contact lenses if present and easy to do so.[2][4] Seek
immediate medical attention.[4][6]

 Inhalation: Move the person to fresh air.[2][4] If breathing is difficult, give oxygen.[2][5] If the
person is not breathing, give artificial respiration.[2][4] Seek immediate medical attention.[4]

[5]

e Ingestion: Do NOT induce vomiting.[2][4][5] Rinse the mouth with water.[2][4] Never give
anything by mouth to an unconscious person.[2][4] Seek immediate medical attention.[2][4]

[5]
Q2: What type of personal protective equipment (PPE) is required?
o Gloves: Wear chemical-impermeable gloves.[2]

o Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

[4117]

o Clothing: A lab coat or other suitable protective clothing should be worn to prevent skin
contact.[2][4]

Q3: How should I properly store N-methylpiperidine-4-carboxamide?

Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[2][6]
Keep it away from incompatible materials such as strong oxidizing agents and strong acids.[7]

[8]

Q4: What should I do in case of a small spill?

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://aksci.com/sds/9362DP_SDS.pdf
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://aksci.com/sds/9362DP_SDS.pdf
https://pim-resources.coleparmer.com/sds/06339.pdf
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://aksci.com/sds/9362DP_SDS.pdf
https://pim-resources.coleparmer.com/sds/06339.pdf
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://aksci.com/sds/9362DP_SDS.pdf
https://aksci.com/sds/9362DP_SDS.pdf
https://www.peptide.com/custdocs/MSDS%20CXZ080%20Piperidine.pdf
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://aksci.com/sds/9362DP_SDS.pdf
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://pim-resources.coleparmer.com/sds/06339.pdf
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://aksci.com/sds/9362DP_SDS.pdf
https://aksci.com/sds/9362DP_SDS.pdf
https://pim-resources.coleparmer.com/sds/06339.pdf
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://aksci.com/sds/9362DP_SDS.pdf
https://pim-resources.coleparmer.com/sds/06339.pdf
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://aksci.com/sds/9362DP_SDS.pdf
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://aksci.com/sds/9362DP_SDS.pdf
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://aksci.com/sds/9362DP_SDS.pdf
https://pim-resources.coleparmer.com/sds/06339.pdf
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://aksci.com/sds/9362DP_SDS.pdf
https://www.peptide.com/custdocs/MSDS%20UBG030%201%20Boc-4-(Boc-amino)-piperidine-4-carboxylic%20acid.pdf
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://aksci.com/sds/9362DP_SDS.pdf
https://www.benchchem.com/product/b155130?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-methylpiperidine-4-carboxamide.htm
https://www.peptide.com/custdocs/MSDS%20CXZ080%20Piperidine.pdf
https://www.peptide.com/custdocs/MSDS%20UBG030%201%20Boc-4-(Boc-amino)-piperidine-4-carboxylic%20acid.pdf
https://store.apolloscientific.co.uk/storage/msds/OR5738_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO ety i

For a small spill, ensure the area is well-ventilated and you are wearing appropriate PPE.[2]
Avoid dust formation if it is a solid.[2][7] Absorb the spill with an inert material (e.g., sand,

vermiculite) and place it in a suitable, closed container for disposal.[9][10]

Section 4: Troubleshooting Guide

This section provides solutions to potential issues you might encounter during your

experiments.
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Issue

Potential Cause

Troubleshooting Steps &
Rationale

Skin irritation after handling the

compound.

Accidental skin contact due to
improper PPE or handling

technique.

1. Immediately follow the first
aid procedures for skin
contact.[2][4] 2. Review your
handling technique to identify
and correct the source of
exposure. 3. Ensure your
gloves are appropriate for
handling this chemical and are

not compromised.

A strong, irritating odor is

noticed in the lab.

Improper storage or a spill.

1. If a spill is identified, follow
the accidental release
measures.[2] 2. If no spill is
visible, check that the
container is tightly sealed.[2][6]
3. Ensure all work with the
compound is conducted in a
properly functioning chemical
fume hood.[4]

The compound has changed

color.

Potential degradation or

contamination.

1. Do not use the compound if
you suspect it is degraded or
contaminated. 2. Review the
storage conditions to ensure
they are appropriate.[2][6] 3. If
possible, re-test the purity of

the compound before use.

Emergency Response Decision Tree

In the event of an emergency, a clear and logical response is crucial. The following diagram

provides a decision-making framework for common laboratory emergencies involving N-

methylpiperidine-4-carboxamide.
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Caption: Decision Tree for Emergency Response.

Section 5: Disposal

All waste containing N-methylpiperidine-4-carboxamide should be disposed of in accordance
with local, state, and federal regulations.[2] Collect waste in a designated, labeled, and sealed
container. Do not dispose of it down the drain.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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